Cas no 824933-60-0 (3-Pyridinecarbonitrile, 2-amino-4-(4-aminophenyl)-6-(3-chlorophenyl)-)

• Product name: 3-Pyridinecarbonitrile, 2-amino-4-(4-aminophenyl)-6-(3-chlorophenyl)-
• CAS No: 824933-60-0
• MF: C₁₈H₁₃ClN₄
• MW: 320.77562212944
• CID: 690547
• PubChem ID: 71418444

3-Pyridinecarbonitrile, 2-amino-4-(4-aminophenyl)-6-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-amino-4-(4-aminophenyl)-6-(3-chlorophenyl)-
• 2-amino-4-(4-aminophenyl)-6-(3-chlorophenyl)pyridine-3-carbonitrile
• DTXSID40837756
• 824933-60-0

• Inchi： InChI=1S/C18H13ClN4/c19-13-3-1-2-12(8-13)17-9-15(16(10-20)18(22)23-17)11-4-6-14(21)7-5-11/h1-9H,21H2,(H2,22,23)
• InChI Key： QGOUKDKLADSUBC-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)Cl)C2=NC(=C(C(=C2)C3=CC=C(C=C3)N)C#N)N

Computed Properties

• Exact Mass: 320.0828741g/mol
• Monoisotopic Mass: 320.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 88.7Ų